molecular formula C17H20N2O3 B4766158 2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide CAS No. 433251-66-2

2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide

Cat. No. B4766158
CAS RN: 433251-66-2
M. Wt: 300.35 g/mol
InChI Key: GRYFLCQFLGUCAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of quinoxaline derivatives often involves nucleophilic substitution reactions, cyclization, and functional group transformations. For instance, derivatives similar to 2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide have been synthesized by reacting in situ generated aryl tellurium intermediates with appropriate organic halides, leading to compounds with potential applications in organic electronics due to their interesting structural and electronic properties (Singh et al., 2001).

Molecular Structure Analysis

Molecular structure analysis of quinoxaline derivatives, including X-ray crystallography, reveals insights into their geometric configuration, bond lengths, and angles, significantly influencing their chemical reactivity and physical properties. For example, an X-ray structural analysis conducted on certain derivatives highlights the planar geometry of the quinoxaline ring system, indicating its aromatic character and the partial double-bond character of N-O bonds, which is crucial for understanding its reactivity and interaction with other molecules (Lin & Cong, 1987).

Chemical Reactions and Properties

Quinoxaline derivatives participate in various chemical reactions, including tautomerism, hydrolysis, and interactions with reagents like the Vilsmeier reagent, which can lead to structural modifications and the formation of new compounds with diverse properties. These reactions are essential for tailoring the chemical properties of these compounds for specific applications (Mamedov et al., 2014).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are determined by the molecular structure of quinoxaline derivatives. These properties are crucial for their application in material science and organic electronics. For instance, the synthesis and characterization of novel derivatives have focused on their nonlinear optical properties, indicating their potential in optical limiting applications (Ruanwas et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and tautomerism, are key factors in the application and synthesis of quinoxaline derivatives. Studies have demonstrated the synthesis of fluorinated derivatives, highlighting the influence of substituents on the quinoxaline nucleus on reactivity and potential applications (Kotovskaya et al., 1999).

Mechanism of Action

While the specific mechanism of action for “2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide” is not explicitly mentioned in the search results, quinoxaline derivatives in general have been found to exhibit a wide range of biological activities. They are used in the development of potent and selective anticancer drugs .

Future Directions

Quinoxaline-linked sulfonamide hybrids are capable of being established as lead compounds; modifications on quinoxaline sulfonamide derivatives may give rise to advanced therapeutic agents against a wide variety of diseases . This suggests that “2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide” and its derivatives could have potential applications in drug discovery and development.

properties

IUPAC Name

2-(4-ethoxyphenyl)-3-methyl-4-oxido-5,6,7,8-tetrahydroquinoxalin-1-ium 1-oxide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N2O3/c1-3-22-14-10-8-13(9-11-14)17-12(2)18(20)15-6-4-5-7-16(15)19(17)21/h8-11H,3-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GRYFLCQFLGUCAT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=C(N(C3=C([N+]2=O)CCCC3)[O-])C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide

CAS RN

433251-66-2
Record name Quinoxaline, 2-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-3-methyl-, 1,4-dioxide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=433251-66-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide
Reactant of Route 2
2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide
Reactant of Route 3
Reactant of Route 3
2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide
Reactant of Route 4
Reactant of Route 4
2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide
Reactant of Route 5
Reactant of Route 5
2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide
Reactant of Route 6
Reactant of Route 6
2-(4-ethoxyphenyl)-3-methyl-5,6,7,8-tetrahydroquinoxaline 1,4-dioxide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.